[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C18H16ClF3N2O3S/c19-15-5-2-6-16(12-15)28(26,27)24-9-7-23(8-10-24)17(25)13-3-1-4-14(11-13)18(20,21)22/h1-6,11-12H,7-10H2
• InChI Key: ZYINZNRUGHRLBI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)C(F)(F)F)S(=O)(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClF3N2O3S
• Molecular Weight: 432.8 g/mol

Description

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone, also known as TFMPP, is a synthetic chemical compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, in recent years, TFMPP has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone acts as a selective serotonin receptor agonist, particularly at 5-HT1A and 5-HT2A receptors. It stimulates the release of serotonin, which can regulate mood and behavior. [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone also affects the activity of other neurotransmitters, such as dopamine and noradrenaline.
Biochemical and Physiological Effects:
[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone has been found to have various biochemical and physiological effects, such as increased heart rate, blood pressure, and body temperature. It can also cause changes in behavior, such as altered perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone has advantages and limitations for lab experiments. Its ability to selectively target serotonin receptors makes it a useful tool for studying the role of serotonin in various neurological disorders. However, its effects on other neurotransmitters and the potential for side effects must be taken into consideration when designing experiments.

Future Directions

There are several future directions for [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone research. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders. Another direction is to study its effects on other neurotransmitters and their interactions with serotonin. Additionally, research can focus on developing more selective and potent [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone analogs for therapeutic use.

Synthesis Methods

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone can be synthesized through a multi-step process involving the reaction between 3-Trifluoromethylbenzoyl chloride and piperazine, followed by the reaction between 3-Trifluoromethylbenzoyl chloride-piperazine intermediate and 3-Chlorobenzenesulfonyl chloride. The final product is obtained through crystallization and purification steps.

Scientific Research Applications

[4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone has been found to have potential therapeutic applications in the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia. Studies have shown that [4-(3-Chlorophenyl)sulfonylpiperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone acts as a serotonin receptor agonist, which can regulate mood and behavior.